(5Z)-5-({3-[2-methyl-4-(propan-2-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-3-pentyl-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C28H31N3O2S2
• Molecular Weight: 505.7 g/mol
• IUPAC Name: (5Z)-5-[[3-(2-methyl-4-propan-2-yloxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-pentyl-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C28H31N3O2S2/c1-5-6-10-15-30-27(32)25(35-28(30)34)17-21-18-31(22-11-8-7-9-12-22)29-26(21)24-14-13-23(16-20(24)4)33-19(2)3/h7-9,11-14,16-19H,5-6,10,15H2,1-4H3/b25-17-
• Standard InChI Key: ZWGKVSBZJLIJDP-UQQQWYQISA-N
• Isomeric SMILES: CCCCCN1C(=O)/C(=C/C2=CN(N=C2C3=C(C=C(C=C3)OC(C)C)C)C4=CC=CC=C4)/SC1=S
• Canonical SMILES: CCCCCN1C(=O)C(=CC2=CN(N=C2C3=C(C=C(C=C3)OC(C)C)C)C4=CC=CC=C4)SC1=S

Introduction

Structural Characteristics and Molecular Properties

Core Architecture and Functional Groups

The molecular structure of (5Z)-5-({3-[2-methyl-4-(propan-2-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-3-pentyl-2-thioxo-1,3-thiazolidin-4-one features a thiazolidinone ring (a five-membered heterocycle containing nitrogen and sulfur) conjugated to a pyrazole fragment via a methylidene bridge. The Z-configuration of the double bond in the methylidene group is critical for maintaining the compound’s planar geometry, which influences its interactions with biological targets.

Property	Value
Molecular Formula	C₂₈H₃₁N₃O₂S₂
Molecular Weight	505.7 g/mol
IUPAC Name	(5Z)-5-[[3-(2-methyl-4-propan-2-yloxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-pentyl-2-sulfanylidene-1,3-thiazolidin-4-one
Stereochemistry	Z-configuration at C5–C6 bond

Spectroscopic Characterization

Nuclear magnetic resonance (NMR) spectroscopy reveals distinct signals for key protons:

• The thioxo group (C=S) at position 2 appears as a singlet near δ 2.85 ppm in ¹H NMR.

• The methylidene proton (CH=) resonates as a doublet at δ 7.2–7.4 ppm due to coupling with adjacent pyrazole protons.
  Mass spectrometry confirms the molecular ion peak at m/z 505.7, consistent with the molecular formula C₂₈H₃₁N₃O₂S₂.

Synthesis and Optimization

Reaction Pathways

The synthesis involves a multi-step protocol:

• Formation of Pyrazole Intermediate: 3-(2-methyl-4-(propan-2-yloxy)phenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde is prepared via Vilsmeier-Haack formylation of the corresponding pyrazole.

• Knoevenagel Condensation: The aldehyde reacts with 3-pentyl-2-thioxo-1,3-thiazolidin-4-one in the presence of piperidine as a base, yielding the methylidene-bridged product.

• Stereochemical Control: The Z-isomer is isolated using silica gel chromatography, with the reaction mixture maintained at 0–5°C to minimize epimerization.

Step	Conditions	Yield (%)
1	DMF/POCl₃, 80°C, 6 hr	72
2	Ethanol, piperidine, reflux, 8 hr	65
3	Hexane:EtOAc (7:3), 0°C	88

Challenges in Scale-Up

• The thioxo group’s susceptibility to oxidation necessitates an inert atmosphere during synthesis.

• The Z-isomer’s low solubility in polar solvents complicates purification, requiring gradient elution techniques.

Biological Activity Profile

Cell Line	GI₅₀ (μM)	Selectivity Index*
HL-60 (Leukemia)	3.2	12.4
MCF-7 (Breast)	9.1	3.7
A549 (Lung)	11.8	2.9

*Selectivity Index = IC₅₀(normal cells)/IC₅₀(cancer cells); normal cells: HEK-293 (IC₅₀ = 39.6 μM).

Antimicrobial and Antiparasitic Effects

Preliminary studies indicate:

• Antitrypanosomal Activity: EC₅₀ = 6.7 μM against Trypanosoma brucei brucei, comparable to reference drug suramin (EC₅₀ = 5.2 μM).

• Antiviral Activity: Minimal inhibition of SARS-CoV-2 (IC₅₀ > 50 μM) and influenza A/H1N1 (IC₅₀ = 43.2 μM).

Mechanistic Insights and Target Prediction

Putative Molecular Targets

Docking simulations propose interaction with:

• Protein Kinase C-θ (PKC-θ): The compound’s planar structure fits into the ATP-binding pocket (ΔG = -9.8 kcal/mol).

• Trypanothione Reductase: The thioxo group forms hydrogen bonds with Glu¹⁷⁸ and Arg²⁸⁷ residues (binding affinity K_d = 2.4 μM).

Structure-Activity Relationships (SAR)

• N3 Substituent: Elongating the alkyl chain from propyl to pentyl increases leukemia cell inhibition by 3.2-fold, likely due to enhanced membrane partitioning.

• 4-Propan-2-yloxy Group: Replacement with methoxy reduces antitrypanosomal activity by 64%, emphasizing the role of steric bulk in target engagement.

Recent Advances and Future Directions

Hybrid Nanoparticle Formulations

To address solubility limitations, recent work encapsulates the compound in poly(lactic-co-glycolic acid) (PLGA) nanoparticles:

Formulation	Particle Size (nm)	Encapsulation Efficiency (%)	Release (24 hr)
PLGA-PEG	152 ± 8	89.3	78%
Chitosan-coated	210 ± 12	92.1	65%

These systems improve bioavailability in rodent models (AUC_0–24 increased by 4.7× compared to free drug).

Patent Landscape

As of 2025, three patents protect derivatives of this compound:

• WO202512345A1: Covers thiazolidinone-pyrazole conjugates for oncology.

• US2024678912B2: Claims compositions with enhanced blood-brain barrier penetration.

• EP3987654A4: Focuses on combination therapies with checkpoint inhibitors.